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Compound of Interest

Compound Name: Decyl disulfide

Cat. No.: B1670170

Abstract: This technical guide provides a comprehensive overview of decyl disulfide
(C20H42S2), a symmetrical organic disulfide. It is intended for researchers, scientists, and
professionals in drug development and materials science. This document delves into the core
chemical and physical properties of decyl disulfide, outlines detailed synthesis protocols,
discusses its chemical reactivity, and explores its current and potential applications. The guide
emphasizes the causal relationships behind its properties and experimental methodologies,
ensuring a deep, actionable understanding for the scientific community.

Introduction to Decyl Disulfide

Decyl disulfide, also known as didecyl disulfide or 1-(decyldisulfanyl)decane, is an
organosulfur compound characterized by a disulfide bond (S-S) linking two decyl groups.[1][2]
The disulfide bond is a pivotal functional group, imparting unique chemical reactivity and
structural characteristics that are leveraged in various scientific and industrial fields. While
seemingly a simple symmetrical dialkyl disulfide, its long alkyl chains confer specific properties
such as hydrophobicity and the ability to form ordered structures on surfaces. Understanding
the interplay between the disulfide core and the decyl chains is crucial for its application in
advanced materials and biological systems. Disulfide bonds are integral to the structure and
function of many proteins and peptides, and synthetic disulfides like decyl disulfide serve as
valuable models for studying their behavior.[3][4]

Chemical Structure and Physicochemical Properties
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The fundamental architecture of decyl disulfide consists of two ten-carbon alkyl chains
covalently linked through a sulfur-sulfur bond. The S-S bond length is approximately 2.05 A,
and the C-S-S-C dihedral angle tends towards 90°, which minimizes steric hindrance and
stabilizes the molecule.[5] This non-planar geometry is a hallmark of disulfide-containing
molecules.

Molecular Structure
The structure of decyl disulfide can be represented as CH3z(CH2)9-S-S-(CH2)9CHs. The two

long, flexible alkyl chains dominate the molecule's overall size and van der Waals interactions.

Caption: Chemical structure of decyl disulfide.

Physicochemical Data

The physical and chemical properties of decyl disulfide are summarized in the table below.
These properties are critical for predicting its behavior in various solvents and temperature
conditions, which is essential for designing experiments and applications.

Property Value Source
Molecular Formula C20H42S2 [1][6]
Molecular Weight 346.68 g/mol [1][2][6]
IUPAC Name 1-(decyldisulfanyl)decane [1]
CAS Number 10496-18-1 [1][6]
Appearance Liquid [7]
Boiling Point 208 °C at 2 mmHg [2][8]
Melting Point 17 °C [7]
Density 0.89 g/cm?3 [2][8]
Solubility Insoluble in water 9]
LogP (Octanol/Water) 9.9 [1]
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Synthesis of Decyl Disulfide

Symmetrical disulfides like decyl disulfide are most commonly synthesized by the oxidation of
the corresponding thiol, in this case, 1-decanethiol. This method is efficient and high-yielding.
[5] An alternative approach involves the reaction of an alkyl halide with a sulfur source.[10][11]

Synthesis via Oxidation of 1-Decanethiol

The oxidation of thiols to disulfides is a fundamental transformation in organic sulfur chemistry.
A variety of oxidizing agents can be employed, with iodine and hydrogen peroxide being
common choices in a laboratory setting. The choice of oxidant and reaction conditions is crucial

to prevent over-oxidation to sulfonic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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